2,6-difluoro-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}benzamide

• IUPAC Name: 2,6-difluoro-N-[1-(4-methyl-2-pyridin-4-ylpyrimidin-5-yl)ethyl]benzamide
• InChI: InChI=1S/C19H16F2N4O/c1-11-14(10-23-18(24-11)13-6-8-22-9-7-13)12(2)25-19(26)17-15(20)4-3-5-16(17)21/h3-10,12H,1-2H3,(H,25,26)
• InChI Key: PZVZNWVMOPXALW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(C)NC(=O)C2=C(C=CC=C2F)F)C3=CC=NC=C3
• Molecular Formula: C19H16F2N4O
• Molecular Weight: 354.4 g/mol

Description

2,6-difluoro-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its ability to target specific receptors in the body, making it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}benzamide involves its ability to bind to specific receptors in the body. This binding triggers a series of biochemical reactions that lead to various physiological effects. The precise mechanism of action of this compound is still being studied, but it is believed to involve the modulation of various signaling pathways in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. These effects include the modulation of various signaling pathways in the body, the inhibition of specific enzymes, and the activation of specific receptors. These effects have been studied in a range of different cell types and animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,6-difluoro-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}benzamide in lab experiments is its ability to selectively target specific receptors in the body. This makes it a valuable tool for studying the role of these receptors in disease states and the development of new drugs. However, there are also limitations to using this compound, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are many potential future directions for research on 2,6-difluoro-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}benzamide. One potential direction is the development of new drugs that target specific receptors in the body. Another potential direction is the study of the role of these receptors in disease states, including cancer, diabetes, and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2,6-difluoro-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}benzamide is a complex process that involves several steps. The first step involves the preparation of the starting materials, which are then subjected to a series of chemical reactions to produce the final product. The synthesis method has been optimized over the years to improve the yield and purity of the compound.

Scientific Research Applications

2,6-difluoro-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}benzamide has been used extensively in scientific research due to its ability to selectively target specific receptors in the body. This compound has been used to study various biochemical and physiological processes, including the role of specific receptors in disease states and the development of new drugs.